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Compound of Interest

Compound Name: PPA-904

Cat. No.: B1663480 Get Quote

For Research, Scientific, and Drug Development Professionals

Disclaimer: PPA-904 is identified as a specific phenothiazine photosensitizer used in

photodynamic therapy research. The information presented in this guide is a consolidated

summary based on available data for similar research compounds and established laboratory

safety principles. It is intended to serve as a comprehensive reference for trained professionals.

Users must always consult a specific and verified Safety Data Sheet (SDS) for PPA-904 and

adhere to all institutional and regulatory guidelines before handling this compound.

General Information & Physicochemical Properties
PPA-904 is a specific phenothiazine photosensitizer utilized in research for photodynamic

therapy (PDT), particularly for the topical treatment of cutaneous leishmaniasis.[1] As a

photosensitizer, its therapeutic and hazardous properties are activated by light. It is crucial to

handle this compound in dark or low-light conditions to prevent unintended activation.[1]

Table 1: Physicochemical and Handling Data for PPA-904
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Property Value
Notes & Handling
Precautions

Chemical Name

3,7-bis(di-n-
butylamino)phenothiazin-
5-ium bromide

---

CAS Number 30189-85-6

For research use only. Not for

human or veterinary use

outside of approved clinical

trials.

Molecular Formula C28H42BrN3S ---

Appearance Solid
Visually inspect for integrity

before use.

Storage Temperature -20°C

Protect from light. Store in a

tightly sealed, light-proof

container.

| Solubility | Soluble in DMSO | Prepare solutions in a certified chemical fume hood. |

Hazard Identification and Safety Precautions
PPA-904 is a potent photochemical agent. While specific toxicological data is limited,

compounds of this class should be handled as hazardous. The primary hazard is associated

with its photosensitizing nature, which can induce cellular damage upon light exposure.

Table 2: Hazard Identification and Required Personal Protective Equipment (PPE)
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Hazard Type Description
Required PPE & Handling
Guidelines

Skin Irritation

May cause skin irritation
upon direct contact.
Photosensitizing
properties can exacerbate
this effect upon light
exposure.

Gloves: Chemical-resistant
nitrile or neoprene gloves
are required. Lab Coat:

Wear a full-sleeved lab
coat. Ensure cuffs are
tucked into gloves.

Eye Damage
May cause serious eye

irritation or damage.

Eye Protection: ANSI Z87.1-

compliant safety glasses with

side shields or chemical splash

goggles are mandatory.

Respiratory Hazard

Aerosolized particles may

cause respiratory tract

irritation.

Respiratory Protection: Handle

as a powder only in a certified

chemical fume hood or glove

box. If weighing outside a

hood, a NIOSH-approved N95

respirator is required.

| Photosensitivity | Compound is activated by light, potentially generating reactive oxygen

species (ROS). | Light Protection: Handle in a darkroom or under amber/red light conditions.

Use light-blocking containers for storage and transport. |

Toxicological Summary
Published studies on PPA-904 indicate it is well-tolerated in topical applications for treating

cutaneous leishmaniasis and chronic leg ulcers, with no reports of pain or other significant

safety issues.[1] However, this applies to controlled, therapeutic settings. Systemic exposure or

uncontrolled topical exposure could present different risks. The following table presents

expected toxicological considerations based on similar chemical entities.

Table 3: Summary of Toxicological Data (Hypothetical & Precautionary)
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Test Type Species/System Result (Expected) Notes

Acute Oral Toxicity

(LD50)
Rat No data available

Assume harmful if
swallowed. Do not
ingest.

Dermal Irritation Rabbit Potential Irritant

Expected to cause

irritation, especially

after light exposure.

Ocular Irritation Rabbit
Potential for serious

damage

Assume risk of

serious eye damage.

Mutagenicity (Ames

Test)
S. typhimurium No data available

Photochemical

properties suggest a

potential for DNA

damage upon light

activation.

| In Vitro Cytotoxicity (HeLa)| Human cell line | High upon photoactivation | Expected to be

highly cytotoxic when exposed to its activation wavelength (peak ~665 nm).[1] |

Mechanism of Action & Signaling Pathway
PPA-904 functions as a photosensitizer. Upon irradiation with light of a specific wavelength

(e.g., ~665 nm), the molecule absorbs a photon, transitions to an excited triplet state, and

transfers energy to molecular oxygen (Type II reaction) or other substrates (Type I reaction).

This generates highly reactive oxygen species (ROS), such as singlet oxygen, which induce

oxidative stress and lead to localized cellular apoptosis and necrosis. This mechanism is

exploited in photodynamic therapy to destroy target cells, such as parasites or bacteria.[1]

Studies have also shown that PPA-904-based PDT can have immunomodulatory effects, such

as influencing the production of Interleukin-12 (IL-12p70), which may promote a Th1 immune

response and contribute to healing.[1]
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Diagram 1: PPA-904 Mechanism of Action in Photodynamic Therapy
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Diagram 1: PPA-904 Mechanism of Action in Photodynamic Therapy
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Key Experimental Protocols
Protocol: Topical Application and Irradiation in a Murine
Model
This protocol is adapted from studies on cutaneous leishmaniasis.[1] All animal experiments

must be approved by an Institutional Animal Care and Use Committee (IACUC).

Objective: To assess the in vivo efficacy of PPA-904 PDT.

Methodology:

Animal Model: 6- to 8-week-old BALB/c mice are used.

Inoculation: Metacyclic parasites (e.g., 10^6 in 20 µL PBS) are inoculated intradermally into

the ears.

Compound Preparation: A cream formulation of PPA-904 is prepared. The exact

concentration and vehicle must be optimized for the specific study.

Application: Under dark or red-light conditions, apply the PPA-904 cream topically to the

lesion site on the ear.

Incubation: Allow the cream to penetrate for a set duration (e.g., 90 minutes) while keeping

the animal in a dark environment.[1]

Irradiation: The lesion area is then irradiated with a non-coherent light source equipped with

a broadband optical filter peaking at the activation wavelength (e.g., 665 nm with a 30 nm

half-band width).[1] The light dose (J/cm²) must be precisely controlled and measured.

Treatment Regimen: Treatments may be repeated at specific intervals (e.g., three

consecutive treatments with 4-day intervals) to achieve the desired therapeutic effect.[1]

Endpoint Analysis: Efficacy is measured by lesion size reduction, parasite load quantification

(e.g., via qPCR or limiting dilution assay), and/or histopathological analysis.
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Diagram 2: Workflow for In Vivo PPA-904 PDT Experiment
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Diagram 3: PPA-904 Spill Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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